Cas no 71050-40-3 (4-Methoxythiophene-3-carboxylic acid)
71050-40-3 structure
Product Name:4-Methoxythiophene-3-carboxylic acid
CAS No:71050-40-3
MF:C6H6O3S
MW:158.175040721893
MDL:MFCD00067997
CID:562045
PubChem ID:2778379
Update Time:2025-04-19
4-Methoxythiophene-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxythiophene-3-carboxylic acid
- 3-Thiophenecarboxylicacid, 4-methoxy-
- 4-Methoxythiophene-3-CarboxylicAcid
- 3-Thiophenecarboxylic acid, 4-methoxy-
- Maybridge1_004713
- 4-methoxy-3-thienoic acid
- 3-Carboxy-4-methoxythiophene
- MLS000850547
- HMS554O05
- KEYPLCJVNVJJQK-UHFFFAOYSA-N
- HMS2807F05
- FCH918777
- SBB087295
- 4-Methoxy-thiophene-3-carboxyl
- MFCD00067997
- Z1201618692
- DS-0987
- SR-01000636863-1
- 4-METHOXYTHIOPHENE-3-
- 4-methoxythiophene-3-carboxylic acid, AldrichCPR
- CHEBI:194869
- SCHEMBL1432436
- EN300-114764
- CCG-47230
- DTXSID20380891
- CS-0043918
- 4-DIMETHYLAMINO-4-METHYLCHALCONE
- 4-(Methyloxy)-3-thiophenecarboxylic acid
- CHEMBL1329646
- FT-0618969
- AS-5493
- SY109872
- BP-11253
- A9333
- J-515681
- SMR000456565
- AKOS006228819
- 4-Methoxy-thiophene-3-carboxylic acid
- 71050-40-3
- AM804262
- DB-055483
-
- MDL： MFCD00067997
- Inchi： 1S/C6H6O3S/c1-9-5-3-10-2-4(5)6(7)8/h2-3H,1H3,(H,7,8)
- InChI Key： KEYPLCJVNVJJQK-UHFFFAOYSA-N
- SMILES： S1C=C(C(C(=O)O)=C1)OC
Computed Properties
- Exact Mass: 158.00400
- Monoisotopic Mass: 158.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.8
- XLogP3: 1.1
Experimental Properties
- Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 106-107.5 ºC
- Boiling Point: 295.7°C at 760 mmHg
- Flash Point: 132.631°C
- Refractive Index: 1.577
- Solubility: Slightly soluble (4.6 g/l) (25 º C),
- PSA: 74.77000
- LogP: 1.45490
4-Methoxythiophene-3-carboxylic acid Security Information
- Hazard Statement： H315-H319-H335
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
4-Methoxythiophene-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methoxythiophene-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020163-250mg |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 95% | 250mg |
￡30.00 | 2022-03-01 | |
| Fluorochem | 020163-1g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 95% | 1g |
￡48.00 | 2022-03-01 | |
| Fluorochem | 020163-5g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 95% | 5g |
￡217.00 | 2022-03-01 | |
| Apollo Scientific | OR25041-250mg |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 250mg |
£20.00 | 2025-02-19 | ||
| Apollo Scientific | OR25041-1g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 1g |
£45.00 | 2025-02-19 | ||
| Apollo Scientific | OR25041-5g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 5g |
£190.00 | 2025-02-19 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD3558-100mg |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 96% | 100mg |
￥123.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD3558-250mg |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 96% | 250mg |
￥166.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD3558-1g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 96% | 1g |
￥399.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD3558-5g |
4-Methoxythiophene-3-carboxylic acid |
71050-40-3 | 96% | 5g |
￥1829.0 | 2024-04-18 |
4-Methoxythiophene-3-carboxylic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
71050-40-3 (4-Methoxythiophene-3-carboxylic acid) Related Products
- 1006-44-6(3-Thiophenecarboxylic acid, 4-hydroxy-, ethyl ester)
- 133659-14-0(5-Chloro-4-methoxythiophene-3-carboxylic acid)
- 65369-22-4(Methyl 4-methoxythiophene-3-carboxylate)
- 70438-00-5(4-Ethoxythiophene-3-carboxylic acid)
- 162848-23-9(5-Bromo-4-methoxythiophene-3-carboxylic acid)
- 70437-99-9(Ethyl 4-ethoxythiophene-3-carboxylate)
- 65369-21-3(methyl 4-hydroxythiophene-3-carboxylate)
- 20946-39-8(Ethyl 4-methoxythiophene-3-carboxylate)
- 87675-98-7(3-Thiophenecarboxylic acid, 4-methoxy-2-methyl-)
- 65369-31-5(4-Acetoxy-thiophene-3-carboxylic Acid methyl ester)
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